Cas no 1805301-60-3 (5-(Difluoromethyl)-4-methylpyridin-2-amine)

• Product Name: 5-(Difluoromethyl)-4-methylpyridin-2-amine
• CAS No: 1805301-60-3
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• CID: 4798133
• PubChem ID: 129899025
• Update Time: 2025-08-02

5-(Difluoromethyl)-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methylpyridin-2-amine
• Cc1cc(N)ncc1C(F)F
• TQU0447
• 2-Amino-5-(difluoromethyl)-4-methylpyridine
• AKOS032952384
• Z1725950455
• SCHEMBL20772438
• MOPDNCNZUMCWMM-UHFFFAOYSA-N
• 1805301-60-3
• EN300-6190314

• Inchi： 1S/C7H8F2N2/c1-4-2-6(10)11-3-5(4)7(8)9/h2-3,7H,1H3,(H2,10,11)
• InChI Key： MOPDNCNZUMCWMM-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1C)N)F

Computed Properties

• Exact Mass: 158.06555459g/mol
• Monoisotopic Mass: 158.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 5-(Difluoromethyl)-4-methylpyridin-2-amine

Introduction to 5-(Difluoromethyl)-4-methylpyridin-2-amine (CAS No. 1805301-60-3)

5-(Difluoromethyl)-4-methylpyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1805301-60-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyridine derivative features a unique structural motif that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both difluoromethyl and methyl substituents in the pyridine ring imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry investigations.

The compound belongs to the broader class of heterocyclic amines, which are widely recognized for their role in drug discovery. Pyridine derivatives, in particular, have been extensively explored for their pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 5-(Difluoromethyl)-4-methylpyridin-2-amine suggests potential interactions with biological targets, such as enzymes and receptors, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with biological targets. Studies indicate that the difluoromethyl group enhances metabolic stability and binding interactions, while the methyl group influences the conformational flexibility of the molecule. These features make 5-(Difluoromethyl)-4-methylpyridin-2-amine a promising candidate for further development as an active pharmaceutical ingredient (API) or intermediate in synthetic pathways.

In the context of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone of medicinal chemistry. The structural diversity provided by compounds like 5-(Difluoromethyl)-4-methylpyridin-2-amine allows for the exploration of multiple pharmacophores and lead optimization strategies. Researchers have leveraged this compound as a building block to develop derivatives with enhanced efficacy and reduced toxicity. For instance, modifications to the pyridine core or introduction of additional functional groups have led to compounds with improved pharmacokinetic profiles.

The agrochemical industry has also shown interest in pyridine derivatives due to their potential as pesticides, herbicides, and fungicides. The unique chemical properties of 5-(Difluoromethyl)-4-methylpyridin-2-amine make it a suitable candidate for designing novel agrochemicals that target specific biological pathways in pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices and eco-friendly crop protection solutions.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-4-methylpyridin-2-amine serves as an important intermediate in multi-step organic synthesis. The presence of reactive sites such as the amine group allows for further functionalization via nucleophilic substitution reactions, cross-coupling reactions, or condensation reactions. These transformations enable the construction of more complex molecules with tailored properties for various applications.

Recent studies have highlighted the role of fluorinated compounds in medicinal chemistry due to their ability to modulate drug-receptor interactions. The difluoromethyl group in 5-(Difluoromethyl)-4-methylpyridin-2-amine is particularly noteworthy for its ability to enhance binding affinity and metabolic stability. This has led to its incorporation into numerous drug candidates that exhibit improved pharmacological profiles. Furthermore, fluorine atoms can influence drug distribution and excretion, making them valuable tools in optimizing drug delivery systems.

The development of new synthetic methodologies has also contributed to the growing interest in pyridine derivatives like 5-(Difluoromethyl)-4-methylpyridin-2-amine. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable synthesis routes. These innovations not only reduce costs but also minimize waste generation, aligning with global efforts toward environmental sustainability.

In conclusion, 5-(Difluoromethyl)-4-methylpyridin-2-amine (CAS No. 1805301-60-3) represents a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset for researchers seeking to develop novel therapeutics or crop protection agents. As scientific understanding continues to evolve, compounds like this will undoubtedly play a crucial role in addressing some of the most pressing challenges in medicine and agriculture.